![molecular formula C10H22ClNO3 B1456225 3-{[2-(2-Methoxyethoxy)ethoxy]methyl}pyrrolidine hydrochloride CAS No. 1219971-93-3](/img/structure/B1456225.png)
3-{[2-(2-Methoxyethoxy)ethoxy]methyl}pyrrolidine hydrochloride
Overview
Description
3-{[2-(2-Methoxyethoxy)ethoxy]methyl}pyrrolidine hydrochloride (MEPH) is a synthetic compound that has been studied for its potential applications in the laboratory and in scientific research. It is a member of the pyrrolidine family of compounds and is composed of a nitrogen-containing ring structure with two oxygen atoms attached. MEPH can be synthesized in the laboratory and has been used in various experiments to study its biochemical and physiological effects.
Scientific Research Applications
Research in Nanotechnology
The compound’s potential to be modified at the molecular level could make it a candidate for research in nanotechnology, particularly in the creation of novel nanomaterials with specific properties.
Each application leverages the unique chemical structure and properties of 3-{[2-(2-Methoxyethoxy)ethoxy]methyl}pyrrolidine hydrochloride . The compound’s versatility in various scientific fields underscores its importance in research and industrial applications. While the search results did not provide direct applications for this specific compound, the applications listed are extrapolated from the properties of similar glycol ether compounds and the known uses of pyrrolidine derivatives in scientific research .
properties
IUPAC Name |
3-[2-(2-methoxyethoxy)ethoxymethyl]pyrrolidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H21NO3.ClH/c1-12-4-5-13-6-7-14-9-10-2-3-11-8-10;/h10-11H,2-9H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LPZQFFPSFYXVOH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOCCOCC1CCNC1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H22ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.74 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-{[2-(2-Methoxyethoxy)ethoxy]methyl}pyrrolidine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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